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Compound of Interest

Compound Name:
N-(3-Aminophenyl)-4-

(hexyloxy)benzamide

CAS No.: 1020722-37-5

Cat. No.: B1384938

Get Quote

Executive Summary
In drug development, confirming the elemental composition of a compound with the formula

C19H24N2O2 (MW: 312.41 g/mol ) is a critical quality attribute (CQA) for establishing identity

and purity.[1] While High-Resolution Mass Spectrometry (HRMS) has become ubiquitous for

molecular formula determination, Combustion Analysis (CHN) remains the regulatory "gold

standard" for establishing bulk purity and confirming that the isolated solid is free of significant

inorganic salts or trapped solvents.[1][2][3]

This guide compares the three primary validation standards: Classical CHN Combustion,

HRMS, and Quantitative NMR (qNMR), providing specific protocols for the rigorous

confirmation of C19H24N2O2.[1]

Part 1: Strategic Comparison of Analytical
Standards
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For a researcher tasked with validating a C19H24N2O2 sample, the choice of method depends

on the specific data requirement: Molecular Identity vs. Bulk Purity.[1]

Comparative Performance Matrix
Feature

Combustion Analysis

(CHN)

High-Res MS

(HRMS)

Quantitative NMR

(qNMR)

Primary Output
Weight % of C, H, N

(Bulk)

Exact Mass (m/z) &

Formula

Molar Purity &

Structure

Confirmation Standard
±0.4% absolute

difference
< 5 ppm mass error

> 98.0% mass

balance

Sample Requirement High (1–3 mg per run) Low (< 0.1 mg) Moderate (5–10 mg)

Blind Spots

Cannot distinguish

isomers; sensitive to

moisture/solvents.[1]

[2][3][4]

Misses inorganic

impurities; "blind" to

bulk solvates.[1][2]

Requires high-purity

internal standard;

complex setup.[1][2]

[3][4]

Regulatory Status

Mandatory for new

compounds (JOC,

FDA).[1][2]

Accepted for identity;

insufficient for bulk

purity alone.[1][2]

Accepted for potency

assignment.

Cost/Throughput
Low Cost / High

Throughput

High Cost / High

Throughput

Moderate Cost / Low

Throughput

Expert Insight: The "Purity Gap"

Scientist's Note: Do not rely solely on HRMS for C19H24N2O2 confirmation. HRMS can confirm

the presence of the molecule, but it cannot detect if your sample is 10% NaCl or if it contains

trapped dichloromethane (unless specifically looked for).[1] Only CHN analysis provides the

mass balance evidence required to prove the bulk solid is indeed pure C19H24N2O2.
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Part 2: The Gold Standard – Combustion Analysis
(CHN)[3]
For C19H24N2O2, the theoretical elemental composition is:

Carbon: 73.05%[1][2][3][4]

Hydrogen: 7.74%[1][2][3][4]

Nitrogen: 8.97%[1][2][3][4]

Oxygen: 10.24% (Calculated by difference)[1][2][3]

Selection of Calibration Standards (The "Matrix Match")
To achieve the required ±0.4% accuracy, the instrument must be calibrated with a standard that

closely mirrors the analyte's C/N ratio.

Recommended Standard: Acetanilide (C8H9NO)[1][2][3]

%C: 71.09% (Close to 73.05%)[1][2][3][4]

%N: 10.36% (Close to 8.97%)[1][2][3][4]

Why: Acetanilide is the ideal "matrix match."[1] It ensures the detector response curve is

linear in the exact range of your target molecule.[1]

Alternative: Sulfanilamide[1][2][3][4]

%C: 41.84% (Too low; requires extrapolation)[1][2][3][4]

%N: 16.27% (Too high)[1][2][3][4]

Verdict: Avoid for this specific compound if possible.[1][2]

Experimental Protocol: CHN Combustion for
C19H24N2O2
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Objective: Determine %C, %H, %N to within ±0.4% of theoretical values.

Workflow:

Drying: Dry the C19H24N2O2 sample at 105°C (or under vacuum) for 4 hours to remove

surface moisture. Note: Praziquantel is not hygroscopic, but trapped synthesis solvents are

common.[1][4]

Micro-Weighing: Weigh 2.000 ± 0.005 mg of sample into a tin capsule. Fold tightly to exclude

atmospheric nitrogen.[1][2]

Combustion:

Furnace Temp: 950–975°C (Flash combustion).[1][2][3]

Oxygen Boost: Set oxygen injection to 5-10 seconds. The bicyclic ring structure of

Praziquantel is stable; sufficient oxygen is required to prevent char formation (which leads

to low %C results).[1]

Detection: Thermal Conductivity Detection (TCD) after reduction of NOx to N2.

Validation: Run the Acetanilide standard before and after the sample block. Standard

recovery must be 99.8% – 100.2%.[1][2]

Data Interpretation (Self-Validating Logic)[1][2][3][4]
Scenario A (Pass): Found C: 72.90%, H: 7.80%, N: 8.95%.[1][2] (All within ±0.4%).[1][2][3][5]

[6] -> Identity Confirmed.

Scenario B (Fail - Solvent Trap): Found C: 70.50%, H: 7.50%, N: 8.60%.[1][2][3][4]

Diagnosis: All values are low proportionally.[1][2] Likely inorganic contamination or trapped

non-combustible material.[1][2]

Scenario C (Fail - Wet Sample): Found H: 8.20% (High), C: 71.50% (Low).[1][2][3][4]

Diagnosis: Excess water.[1][2] Recalculate assuming 0.5 mol H2O.
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Part 3: The Modern Alternative – High-Resolution
MS (HRMS)[1][2][3][4]
While CHN confirms bulk purity, HRMS is required to prove the specific molecular formula

C19H24N2O2 against potential impurities with similar ratios.[1]

Experimental Protocol: HRMS Confirmation
Objective: Confirm formula with mass accuracy < 5 ppm.

Ionization: Electrospray Ionization (ESI) in Positive Mode (+).

Target Ion: [M+H]+ = 313.1911 m/z.[1][2][3]

Adduct Check: Look for [M+Na]+ (335.1730) to confirm the parent peak.[1][2][3][5]

Isotopic Pattern Analysis:

The A+1 peak (C13 isotope) should be approximately 21.5% of the base peak intensity (19

carbons × 1.1%).[1][2]

Validation: If A+1 is 10% or 30%, the formula is not C19H24N2O2, even if the exact mass

matches.[1]

Part 4: Visualization of Confirmation Logic
The following diagram illustrates the decision pathway for confirming C19H24N2O2, integrating

both CHN and HRMS data streams.
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Unknown Sample
(Target: C19H24N2O2)

1. HRMS Analysis
(ESI+, High Res)

Mass Error < 5 ppm?
Isotope Pattern Matches?

2. Combustion Analysis (CHN)
(Calibrant: Acetanilide)

Yes (Identity Valid)

Reject Identity
(Wrong Formula)

No

Values within ±0.4%?

Check Solvents/Moisture
(Dry & Retest)

No

CONFIRMED
Identity & Bulk Purity Verified

Yes

Retest after Drying

Click to download full resolution via product page

Caption: Integrated workflow for validating C19H24N2O2 identity and purity using HRMS for

molecular confirmation and CHN for bulk composition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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